Cas no 192185-72-1 (Tipifarnib)

• Product Name: Tipifarnib
• CAS No: 192185-72-1
• MF: C₂₇H₂₂Cl₂N₄O
• MW: 489.395783901215
• MDL: MFCD07772347
• CID: 66428
• PubChem ID: 329826003
• Update Time: 2025-06-13

Tipifarnib Chemical and Physical Properties

Names and Identifiers

• Tipifarnib
• (R)-6-(Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• 6-[(R)-amino-(4-chlorophenyl)-(3-methylimidazol-4-yl)methyl]-4-(3-chlorophenyl)-1-methylquinolin-2-one
• LM 22A4
• Tipifarnib (Zarnestra)
• IND 58359
• IND-58359
• R115777
• R-115777
• Zarnestra
• (R)-(+)-R 115777
• 6-[(R)-Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• Tipifarnib(R115777)
• TIPIFARNIB ZARNESTRA
• Tipifarnib(Zarnestra,NSC-702818, R-115777)
• (R)-6-(amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methylquinolin-2(1H)-one
• Tipifarnib (IND 58359
• Tipifarnib [USAN:INN]
• MAT637500A
• UNII-MAT637500A
• MLS006011105
• 6-[(R)-amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methylquinolin-2(1H)-one
• SCHEMBL21544535
• GTPL8025
• 1x81
• (R)-(+)-R115777
• Tipifarnib [USAN]
• BCPP000044
• HMS3748E21
• (+)-(r)-6-[amino(4-chlorophenyl)(1-methyl-1h-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-2(1h)-quinolinone
• Q-102509
• tipifarnibum
• AMY20627
• BRD-K62965247-001-01-5
• CHEBI:141969
• TIPIFARNIB [MI]
• D03720
• SCHEMBL8097
• Tipifarneb
• TIPIFARNIB [INN]
• TIPIFARNIB [MART.]
• AC-33171
• R115777;IND 58359
• HY-10502
• NSC-702818
• NCGC00250406-01
• Tipifarnib; IND 58359; R115777
• 2(1H)-Quinolinone, 6-[(R)-amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-
• (R)-TIPIFARNIB
• CCRIS 9329
• 6-[(R)-Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl}-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• 2 (1H))-quinolinone,6-(amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-,(+)-
• 6-[(S)-AMINO(4-CHLOROPHENYL)(1-METHYL-1H-IMIDAZOL-5-YL)METHYL]-4-(3-CHLOROPHENYL)-1-METHYLQUINOLIN-2(1H)-ONE
• R-11577
• Tipifarnib (R115777)
• 192185-72-1
• Tipifarnib, >=98% (HPLC)
• DB04960
• AKOS027326864
• EX-A2346
• 2 (1H))-Quinolinone,6-(amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-
• R115777; TIPIFARNIB
• DTXSID5041140
• HMS3654B10
• TIPIFARNIB [WHO-DD]
• CS-0475
• SB16693
• CCG-264893
• NSC-760444
• SMR002530065
• JAN
• BDBM50370385
• BS-15758
• NSC760444
• BCP02262
• 2 (1H))-Quinolinone,6-(amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-, (+)-
• SW219749-1
• NCGC00250406-02
• (R)-6-[Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• NS00071731
• s1453
• Tipifarnib (USAN/INN)
• D70631
• SBI-0654099.0001
• BRD-K62965247-001-04-9
• GLXC-03777
• NSC702818
• 6-[(R)-Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone;Zarnestra
• (R)-()-R115777
• 6-((R)-amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methylquinolin-2(1H)-one
• 870-169-0
• 6-((R)-amino-(4-chlorophenyl)-(3-methylimidazol-4-yl)methyl)-4-(3-chlorophenyl)-1-methylquinolin-2-one
• (+)-(R)-6-(amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• 6-((R)-amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-1,2-dihydroquinolin-2-one
• 6-[(R)-amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-1,2-dihydroquinolin-2-one
• FT28289
• (+)-6-(Amino(4-chlorophenyl)(1-methyl-1H-imidazol-5-yl)methyl)-4-(3-chlorophenyl)-1-methyl-2(1H)-quinolinone
• DTXCID3021140
• (+)-6-[amino(4-chlorophenyl)(1-methyl-1h-imidazol-5-yl)methyl]-4-(3-chlorophenyl)-1-methyl-2(1h)-quinolinone
• TIPIFARNIB (MART.)

• MDL： MFCD07772347
• Inchi： 1S/C27H22Cl2N4O/c1-32-16-31-15-25(32)27(30,18-6-9-20(28)10-7-18)19-8-11-24-23(13-19)22(14-26(34)33(24)2)17-4-3-5-21(29)12-17/h3-16H,30H2,1-2H3/t27-/m1/s1
• InChI Key： PLHJCIYEEKOWNM-HHHXNRCGSA-N
• SMILES： ClC1C=CC(=CC=1)[C@](C1=CN=CN1C)(C1C=CC2=C(C(C3C=CC=C(C=3)Cl)=CC(N2C)=O)C=1)N

Computed Properties

• Exact Mass: 488.11700
• Monoisotopic Mass: 488.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 4.1

Experimental Properties

• Color/Form: Gray white to light beige solid
• Density: 1.33
• Melting Point: 211-213°C (dec.)
• Boiling Point: 681.7°Cat760mmHg
• Flash Point: 366.1°C
• Refractive Index: 1.671
• PSA: 65.84000
• LogP: 6.19670
• Optical Activity: [α]/D 17 to 24°, c = 1 in methanol
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Tipifarnib Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on Tipifarnib

Introduction to Tipifarnib (CAS No: 192185-72-1) in Modern Chemotherapy and Drug Development

Tipifarnib, a pharmaceutical compound with the chemical designation CAS No: 192185-72-1, represents a significant advancement in the field of targeted cancer therapy. This small molecule inhibitor has garnered considerable attention due to its unique mechanism of action and its potential in treating various malignancies. The compound's development is rooted in the growing understanding of farnesyltransferase (FTase) enzymes, which play a crucial role in cancer cell proliferation and survival.

The molecular structure of Tipifarnib is meticulously designed to selectively inhibit FTase, thereby disrupting the post-translational modification of small GTPases such as Ras. This disruption is pivotal because mutated forms of Ras are implicated in a majority of human cancers. By targeting this specific enzymatic process, Tipifarnib aims to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues. This precision targeting aligns with the broader trend in oncology towards more personalized and effective treatments.

Recent clinical trials have demonstrated the efficacy of Tipifarnib in patients with advanced solid tumors and hematologic malignancies. One notable study published in the *Journal of Clinical Oncology* highlighted its potential in treating lung cancer and pancreatic cancer, two of the most challenging malignancies to treat. The study reported promising results in terms of tumor shrinkage and disease stabilization, even in patients who had previously undergone multiple lines of chemotherapy. These findings have rekindled interest in FTase inhibitors as a viable therapeutic option.

The pharmacokinetic profile of Tipifarnib is another area of significant interest. Unlike many traditional chemotherapeutic agents, Tipifarnib exhibits a favorable balance between bioavailability and systemic clearance. This property allows for once-daily dosing, improving patient compliance and convenience. Additionally, preliminary data suggest that Tipifarnib has a relatively low propensity for drug-drug interactions, making it potentially suitable for combination therapy regimens without significant additive toxicity.

Advances in drug delivery systems have further enhanced the therapeutic potential of Tipifarnib. Nanoparticle-based formulations have been explored as a means to improve bioavailability and target specificity. These innovations aim to maximize the compound's exposure to cancer cells while minimizing off-target effects. Such developments are particularly crucial for overcoming one of the major hurdles in oncology: achieving consistent therapeutic concentrations at the tumor site.

The synthesis and characterization of Tipifarnib have also benefited from recent advancements in synthetic chemistry. High-throughput screening techniques have enabled researchers to rapidly identify and optimize lead compounds with potent FTase inhibitory activity. Additionally, computational modeling has been instrumental in understanding the binding interactions between Tipifarnib and its target enzyme, facilitating rational drug design modifications.

In conclusion, Tipifarnib (CAS No: 192185-72-1) stands as a testament to the progress being made in targeted cancer therapy. Its ability to selectively inhibit FTase offers a novel approach to treating cancers driven by Ras mutations. The encouraging results from clinical trials, coupled with its favorable pharmacokinetic properties and potential for innovative drug delivery systems, position Tipifarnib as a promising candidate for future oncological treatments. As research continues to uncover new insights into cancer biology, compounds like Tipifarnib will play an increasingly pivotal role in shaping the landscape of modern chemotherapy.